Cas no 1805840-00-9 (Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1805840-00-9
• MF: C₁₅H₁₈F₂O₅
• MW: 316.297232151031
• CID: 4959154
• Update Time: 2025-07-20

Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H18F2O5/c1-3-20-13(18)8-5-10-9-11(22-15(16)17)6-7-12(10)14(19)21-4-2/h6-7,9,15H,3-5,8H2,1-2H3
• InChI Key： YLDQJIIURTZJPV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OCC)=C(C=1)CCC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 362
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1805840-00-9): A Comprehensive Overview

Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1805840-00-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The unique structural features of Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate consists of a benzoic acid core substituted with a difluoromethoxy group at the 4-position and a 3-ethoxy-3-oxopropyl side chain at the 2-position. This configuration imparts distinct chemical and pharmacological properties to the compound, making it an attractive subject for synthetic and medicinal chemistry investigations. The presence of both fluorine and oxygen atoms in its structure enhances its lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate has been investigated for its potential role in these therapeutic areas. Studies have shown that benzoate derivatives can modulate various biological pathways by interacting with specific targets such as enzymes and receptors. The difluoromethoxy group, in particular, has been found to enhance the binding affinity and selectivity of compounds, making them more effective in treating diseases.

One of the most compelling aspects of Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate is its ability to inhibit inflammatory pathways. Chronic inflammation is a key factor in the pathogenesis of many diseases, including arthritis, diabetes, and cardiovascular disorders. Research has demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). By targeting these inflammatory mediators, Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate may offer a new therapeutic approach for managing inflammatory conditions.

The anti-cancer potential of Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxopropyl)benzoate has also been explored. Cancer cells often exhibit altered metabolic pathways that contribute to their uncontrolled growth and survival. This compound has been shown to disrupt these metabolic processes by inhibiting key enzymes involved in cancer cell metabolism, such as fatty acid synthase and glucose transporter proteins. Additionally, it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

In addition to its anti-inflammatory and anti-cancer properties, Ethyl 4-(difluoromethoxy)-2-(3-ethoxy-3-oxypropyl)benzoate has demonstrated antimicrobial activity against various bacterial and fungal strains. The structural features of this compound allow it to interact with microbial cell membranes, disrupting their integrity and leading to cell death. This property makes it particularly useful in developing new antibiotics and antifungal agents to combat drug-resistant infections.

The synthesis of Ethyl 4-(difluoromethoxy)-2-(3-et h oxy -3 - ox op rop y l ) ben z o ate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the difluoromethoxy group typically requires fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), while the attachment of the 3-et h oxy -3 - ox op rop y l side chain often involves reactions such as esterification or alkylation. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The pharmacokinetic properties of Ethyl 4-(difluorometh oxy)-2-(3-et h oxy -3 - ox op rop y l ) ben z o ate are also an important consideration in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. Its metabolic stability allows it to remain active in the body for an extended period, while its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In conclusion, Ethyl 4-( dif luoro m e tho x y strong >)-2 - (< strong > 3 - e t h o x y - 3 - o x o p r o p y l strong >)benzoate (CAS No. 1805840<0x200B>-00<0x200B>-9) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals. As our understanding of biological pathways continues to expand, compounds like Ethyl 4-(difluorometh oxy)-2-(3-et h oxy -3 - ox op rop y l ) ben z o ate will play an increasingly important role in addressing unmet medical needs.